N-benzyl-N-(4-fluorobenzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide

• IUPAC Name: N-benzyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-4-(4-fluorophenyl)sulfonylbutanamide
• InChI: InChI=1S/C24H20F2N2O3S2/c25-18-11-13-19(14-12-18)33(30,31)15-5-10-22(29)28(16-17-6-2-1-3-7-17)24-27-23-20(26)8-4-9-21(23)32-24/h1-4,6-9,11-14H,5,10,15-16H2
• InChI Key: VMNJFVQNTCWKDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(C2=NC3=C(C=CC=C3S2)F)C(=O)CCCS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C24H20F2N2O3S2
• Molecular Weight: 486.6 g/mol

Description

N-benzyl-N-(4-fluorobenzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide (BF-2649) is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Chemical Applications

• Fluorescent Probing and Sensing : A study by Wang et al. (2012) focused on developing a reaction-based fluorescent probe for discriminating thiophenols over aliphatic thiols in water samples, demonstrating the compound's application in sensitive and selective detection techniques crucial for environmental and biological sciences (Wang et al., 2012).
• Cyclic Sulfonamides Synthesis : Research by Greig et al. (2001) explored the synthesis of novel cyclic sulfonamides through intramolecular Diels-Alder reactions, highlighting the utility of related sulfonamide compounds in creating potent histamine H3 receptor antagonists (Greig et al., 2001).

Biological Applications

• Antitumor Properties : Hutchinson et al. (2001) synthesized a series of fluorinated 2-(4-aminophenyl)benzothiazoles, showing potent cytotoxicity in certain human breast cell lines, suggesting the potential application of similar compounds in cancer therapy (Hutchinson et al., 2001).
• Anticonvulsant Activity : A class of 2-[(arylalky)amino]alkanamide derivatives was discovered, demonstrating significant anticonvulsant activity and safety in preclinical tests, indicating the therapeutic potential of structurally related compounds for epilepsy treatment (Pevarello et al., 1998).

Drug Design and Molecular Docking

• Antimicrobial and Antiproliferative Agents : New series of N-ethyl-N-methylbenzenesulfonamide derivatives, including structures with thiazole and thiadiazine moieties, were synthesized and shown to have significant antimicrobial and antiproliferative activities, suggesting the relevance of these chemical frameworks in drug development (El-Gilil, 2019).

Environmental Sensing

• Detection of Toxic Compounds : Choi et al. (2017) designed a new reaction-based fluorescence signaling probe for thiophenol detection, demonstrating the compound's effectiveness in monitoring thiophenols in environmental samples of simulated wastewater, showcasing its application in pollution control (Choi et al., 2017).